Cas no 18891-13-9 (Hexanedioic acid, ethyl methyl ester)

• Product Name: Hexanedioic acid, ethyl methyl ester
• CAS No: 18891-13-9
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 1380572
• PubChem ID: 573721
• Update Time: 2025-05-20

Hexanedioic acid, ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, ethyl methyl ester
• Hexanedioic acid 1-ethyl 6-methyl ester
• Adipic acid 1-ethyl 6-methyl ester
• 1-Ethyl 6-methyl hexanedioate
• Methyl ethyl adipate
• Ethylmethyladipate(LipoicacidImpurity)
• Ethyl methyl ester of hexanedioic acid
• E77668
• 18891-13-9
• 6-O-ethyl 1-O-methyl hexanedioate
• Ethyl methyl adipate
• Adipic acid, ethyl methyl ester
• SCHEMBL674389
• CWOVOJUKEQPFBA-UHFFFAOYSA-N
• AS-82606
• 1-Ethyl 6-methyl hexanedioate #

• Inchi： 1S/C9H16O4/c1-3-13-9(11)7-5-4-6-8(10)12-2/h3-7H2,1-2H3
• InChI Key： CWOVOJUKEQPFBA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCC(=O)OC)=O

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Hexanedioic acid, ethyl methyl ester

Hexanedioic Acid, Ethyl Methyl Ester: A Comprehensive Overview

Hexanedioic acid, ethyl methyl ester, also known by its CAS number 18891-13-9, is a versatile organic compound with significant applications in various industries. This compound is a derivative of hexanedioic acid, where one carboxylic acid group is esterified with an ethyl group and the other with a methyl group. Its chemical structure consists of a six-carbon chain with two ester functional groups, making it a valuable intermediate in the synthesis of polymers, surfactants, and other specialty chemicals.

The compound's molecular formula is C₉H₁₆O₄, and it exists as a colorless liquid with a characteristic odor. Its physical properties, such as melting point and boiling point, are influenced by the ester groups, which contribute to its solubility in organic solvents and its ability to form stable emulsions. These properties make it highly suitable for use in the formulation of cosmetics, pharmaceuticals, and food additives.

Recent studies have highlighted the potential of hexanedioic acid, ethyl methyl ester in the development of biodegradable polymers. Researchers have explored its use as a monomer in polyurethane synthesis, where it contributes to the formation of materials with enhanced mechanical properties and improved environmental compatibility. This application aligns with the growing demand for sustainable materials in industries such as packaging and textiles.

In addition to its role in polymer chemistry, hexanedioic acid, ethyl methyl ester has been investigated for its potential in bio-based chemical production. By utilizing renewable feedstocks such as vegetable oils or microbial fermentation products, this compound can be synthesized through eco-friendly processes. These advancements not only reduce the environmental footprint of chemical manufacturing but also pave the way for cost-effective production methods.

The compound's application in food science is another area of active research. Due to its ability to form stable emulsions and its mild odor profile, it has been considered as an additive in food processing to enhance product stability and shelf life. Studies have demonstrated that it can effectively stabilize emulsions under varying pH conditions, making it a promising candidate for use in dairy products and dressings.

In terms of synthesis, hexanedioic acid, ethyl methyl ester can be produced through various routes. One common method involves the esterification of hexanedioic acid with ethanol and methanol in the presence of an acid catalyst. This reaction is typically carried out under reflux conditions to ensure high yields. Another approach involves the transesterification of related esters or triglycerides using enzymatic catalysts, which offers a more sustainable alternative to traditional chemical methods.

The global market for hexanedioic acid derivatives has seen steady growth over the past decade, driven by increasing demand from industries such as automotive manufacturing (for polyurethane foams), electronics (for flame-retardant materials), and personal care (for cosmetic formulations). The compound's versatility and compatibility with existing production processes make it a preferred choice for manufacturers seeking high-performance materials.

From an environmental perspective, the development of efficient recycling methods for products containing hexanedioic acid derivatives is an area of growing interest. Researchers are exploring enzymatic degradation pathways that could enable the breakdown of these compounds into reusable precursors. Such innovations would significantly contribute to circular economy principles by reducing waste and promoting resource efficiency.

In conclusion, hexanedioic acid, ethyl methyl ester, CAS No. 18891-13-9 stands out as a multifaceted compound with wide-ranging applications across various sectors. Its unique chemical properties and adaptability make it an essential component in modern material science and chemical manufacturing. As research continues to uncover new uses and improve production methods, this compound is poised to play an even more critical role in shaping sustainable industrial practices.